Cas no 2167367-61-3 (1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 2167367-61-3
• MF: C₉H₁₃ClN₂O₃S
• MW: 264.729120016098
• CID: 6419632
• PubChem ID: 137951514
• Update Time: 2025-05-23

1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 1-methyl-3-(tetrahydro-2H-pyran-4-yl)-
• EN300-1448497
• 2167367-61-3
• 1-methyl-3-(oxan-4-yl)pyrazole-4-sulfonyl chloride
• 1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-sulfonyl chloride
• starbld0043909

• Inchi： 1S/C9H13ClN2O3S/c1-12-6-8(16(10,13)14)9(11-12)7-2-4-15-5-3-7/h6-7H,2-5H2,1H3
• InChI Key： UNCKJOHBAPVVEX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(Cl)(=O)=O)C(C2CCOCC2)=N1

Computed Properties

• Exact Mass: 264.0335411g/mol
• Monoisotopic Mass: 264.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 396.7±37.0 °C(Predicted)
• pka: -3.32±0.10(Predicted)

Additional information on 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride

Comprehensive Overview of 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 2167367-61-3)

1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 2167367-61-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and oxane structural motifs, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a methyl-substituted pyrazole core with a tetrahydropyran (oxane) ring, offering distinct reactivity for further functionalization.

The growing demand for heterocyclic compounds in drug discovery has positioned 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride as a valuable building block. Researchers are particularly interested in its potential applications in kinase inhibitor development and covalent drug design, where the sulfonyl chloride group enables selective protein binding. Recent studies highlight its utility in creating targeted therapeutics for inflammatory diseases and metabolic disorders.

From a synthetic chemistry perspective, the oxan-4-yl moiety in this compound enhances solubility and bioavailability—a critical factor addressed in modern medicinal chemistry optimization. The compound's stability under various pH conditions makes it suitable for high-throughput screening platforms. Industry experts frequently search for "sulfonyl chloride applications in drug synthesis" and "pyrazole derivatives as pharmacophores," reflecting its relevance in current R&D trends.

Environmental and safety considerations for handling 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride align with standard laboratory protocols for reactive intermediates. Proper storage conditions (anhydrous environments, inert atmosphere) are essential to maintain its reactivity profile. Analytical methods such as HPLC purity analysis and NMR characterization are routinely employed for quality control.

The compound's patent landscape reveals increasing innovation activity, particularly in bioconjugation techniques and prodrug development. Its CAS registry number (2167367-61-3) serves as a crucial identifier for regulatory documentation and chemical database searches. Emerging publications discuss its role in click chemistry applications and ligand design for G-protein-coupled receptors (GPCRs).

Supply chain dynamics for 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl chloride reflect the broader challenges in fine chemical manufacturing. Custom synthesis services often address the need for gram-scale production with strict impurity controls. The compound's price volatility correlates with raw material availability for tetrahydropyran derivatives and pyrazole precursors.

Future research directions may explore its utility in PROTAC technology and degrader molecule development, where the sulfonyl chloride functionality could enable novel E3 ligase recruitment strategies. Computational chemistry studies predict favorable ADMET properties for derivatives of this scaffold, prompting further investigation into central nervous system (CNS) drug delivery applications.